Cas no 796856-42-3 (Piperazine, 1-(3-chloro-2-methylphenyl)-, monohydrochloride)

• Product Name: Piperazine, 1-(3-chloro-2-methylphenyl)-, monohydrochloride
• CAS No: 796856-42-3
• MF: C₁₁H₁₆Cl₂N₂
• MW: 247.164140701294
• MDL: MFCD21605461
• CID: 1798296
• Update Time: 2025-06-07

Piperazine, 1-(3-chloro-2-methylphenyl)-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-chloro-2-methylphenyl)-, monohydrochloride
• Piperazine, 1-(3-chloro-2-methylphenyl)-, hydrochloride (1:1)

• MDL： MFCD21605461
• Inchi： 1S/C11H15ClN2.ClH/c1-9-10(12)3-2-4-11(9)14-7-5-13-6-8-14;/h2-4,13H,5-8H2,1H3;1H
• InChI Key： QFKKVCPQBPIHKZ-UHFFFAOYSA-N
• SMILES： CC1C(=CC=CC=1N1CCNCC1)Cl.Cl

Additional information on Piperazine, 1-(3-chloro-2-methylphenyl)-, monohydrochloride

Introduction to Piperazine, 1-(3-Chloro-2-Methylphenyl)-, Monohydrochloride (CAS No. 796856-42-3)

Piperazine, 1-(3-chloro-2-methylphenyl)-, monohydrochloride (CAS No. 796856-42-3) is a structurally unique compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various chemical modifications. The presence of the 3-chloro-2-methylphenyl group introduces unique electronic and steric properties, making this compound a promising candidate for drug discovery and advanced material applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperazine ring followed by substitution reactions to introduce the 3-chloro-2-methylphenyl group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield.

In terms of pharmacological activity, Piperazine, 1-(3-chloro-2-methylphenyl)-, monohydrochloride has shown potential as a bioactive molecule. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors, making it a valuable tool in drug design. For instance, its interaction with serine proteases has been investigated for potential applications in anticoagulant therapies.

Beyond pharmacology, this compound has found applications in the development of advanced materials. Its structural rigidity and ability to form hydrogen bonds make it suitable for use in self-assembled monolayers and other nanoscale structures. Recent research has focused on its role in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The monohydrochloride form of this compound is particularly advantageous due to its enhanced solubility in aqueous media. This property facilitates its use in both laboratory settings and industrial applications where solubility is a critical factor. Moreover, its stability under various conditions ensures that it can be stored and transported without degradation.

In conclusion, Piperazine, 1-(3-chloro-2-methylphenyl)-, monohydrochloride (CAS No. 796856-42-3) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals and materials science.